2-(4-Bromo-2-fluorophenoxy)-1-(morpholin-4-yl)ethan-1-one
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Description
2-(4-Bromo-2-fluorophenoxy)-1-(morpholin-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H13BrFNO3 and its molecular weight is 318.142. The purity is usually 95%.
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Scientific Research Applications
Catalysis and Material Science Applications
- Catalytic Activity in Alcohol Oxidation : Copper(II) complexes synthesized using Schiff-base ligands derived from "2-(4-Bromo-2-fluorophenoxy)-1-(morpholin-4-yl)ethan-1-one" analogs demonstrate significant catalytic activity in alcohol oxidation reactions. These complexes, characterized by spectroscopic methods and X-ray diffraction analysis, exhibit a range of catalytic efficiencies, with certain mononuclear complexes showing the highest conversion rates. This research highlights the potential of such compounds in facilitating mild condition oxidation processes, essential for the synthesis of aldehydes from alcohols (Bhattacharjee et al., 2017).
Biological Applications
- Dual Chemosensor for Zinc and Arsenate Ions : A compound structurally related to "this compound" has been identified as a dual chemosensor for Zn2+ and H2AsO4– ions, with potential applications in biological imaging. This chemosensor, synthesized by condensation reactions and characterized by various methods, exhibits fluorescence enhancement mechanisms that enable the detection of these ions with high sensitivity and selectivity. Such chemosensors could be crucial for monitoring metal ion concentrations in biological systems, offering insights into cellular processes and environmental contamination (Maity et al., 2021).
Pharmacological Implications
- DNA-PK Inhibitors for Cancer Treatment : Research on compounds with a similar structural motif to "this compound" has led to the discovery of a new class of protein kinase inhibitors targeting DNA-PK, a key enzyme in the DNA repair pathway. These inhibitors, including 1-(2-hydroxy-4-morpholin-4-yl-phenyl)-ethanone, show potential as drug candidates for cancer therapy. By inhibiting DNA-PK, these compounds impair the repair of DNA double-strand breaks, enhancing the cytotoxicity of treatments that induce such breaks and offering a novel approach to cancer treatment (Kashishian et al., 2003).
Properties
IUPAC Name |
2-(4-bromo-2-fluorophenoxy)-1-morpholin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrFNO3/c13-9-1-2-11(10(14)7-9)18-8-12(16)15-3-5-17-6-4-15/h1-2,7H,3-6,8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLXOOLSNFXBXBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)COC2=C(C=C(C=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.